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Compound of Interest

Compound Name: 2,5-Dinitrotoluene

Cat. No.: B008417

An In-depth Technical Guide to 2,5-Dinitrotoluene

This technical guide provides a comprehensive overview of 2,5-Dinitrotoluene, focusing on its
chemical identity, molecular structure, physical and chemical properties, and relevant
experimental protocols. This document is intended for researchers, scientists, and
professionals in drug development and related fields.

Chemical Identity and Molecular Structure

2,5-Dinitrotoluene, with the CAS number 619-15-8, is an organic compound belonging to the
dinitrotoluene family.[1][2][3][4][5][6][7] Its IUPAC name is 2-methyl-1,4-dinitrobenzene.[2][7]
The molecular formula for this compound is C7THE6N204.[2][4][7][8]

The molecular structure of 2,5-Dinitrotoluene consists of a benzene ring substituted with a
methyl group and two nitro groups at positions 2 and 5.

Table 1: Chemical Identifiers for 2,5-Dinitrotoluene
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Identifier Value

CAS Number 619-15-8[1][2][3][41[5]6][7]

IUPAC Name 2-methyl-1,4-dinitrobenzene[2][7]

Chemical Formula C7HBN204[2][4][7118]

Molecular Weight 182.14 g/mol [1][4][7]I8]

SMILES Cclcc(cccl--INVALID-LINK--=0)--INVALID-
LINK--=0[8][9]

InChIKey KZBOXYKTSUUBTO-UHFFFAOY SA-N[4][8]

EC Number 210-581-4[2][3][4]

UN Number 3454[3][10]

Physicochemical Properties

2,5-Dinitrotoluene is a yellow-to-orange-yellow crystalline solid with a characteristic odor.[1][3]
[10] It is combustible and can form explosive mixtures in the air when in a finely dispersed form.
[3] It has limited solubility in water but is soluble in ethanol and very soluble in carbon disulfide.
[71[10]

Table 2: Physical and Chemical Properties of 2,5-Dinitrotoluene
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Property

Value

Physical State

Yellow-to-orange-yellow crystalline solid[1][3]
[10]

Melting Point 50.33°C to 52.5°C[10][11]
Boiling Point Approximately 284°C to 320.51°C[10][11]
Density 1.282 g/cm3 at 111°C[10][11]

Vapor Pressure

0.0005 mm Hg at 25°C[10]

Vapor Density

6.3 (air = 1)[1][10]

Water Solubility

Limited[7]

LogP

1.94 to 2.03[4][10]

Flash Point

207°C (closed cup)[3]

Experimental Protocols
Synthesis of 2,5-Dinitrotoluene

The synthesis of 2,5-Dinitrotoluene is typically achieved through the nitration of toluene. It is
important to note that this process yields a mixture of dinitrotoluene isomers, with the 2,5-
iIsomer being a minor component.

General Protocol for Nitration of Toluene:

e Reagents: Toluene, concentrated nitric acid, concentrated sulfuric acid, ice, a suitable
solvent for extraction (e.g., cyclohexane), saturated sodium bicarbonate solution, and a
drying agent (e.g., anhydrous sodium sulfate).

e Procedure:

o A nitrating mixture is prepared by carefully adding concentrated sulfuric acid to an equal
volume of concentrated nitric acid, with cooling in an ice bath to manage the exothermic
reaction.
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o Toluene is cooled to a temperature between 0 and 10°C in a separate reaction vessel.

o The chilled nitrating mixture is added dropwise to the toluene under vigorous stirring,
ensuring the reaction temperature does not exceed 10°C.

o Following the complete addition of the nitrating mixture, the reaction is allowed to proceed
for several hours at room temperature with continuous stirring.

o The reaction mixture is then quenched by pouring it over a significant amount of crushed
ice.

o The organic layer, containing the dinitrotoluene isomers, is separated. It is then washed
sequentially with water, a saturated solution of sodium bicarbonate to neutralize any
remaining acid, and a final water wash.

o The washed organic layer is dried using an anhydrous drying agent like sodium sulfate.
o If an extraction solvent was used, it is removed via distillation.

o The resulting isomeric mixture requires further purification, such as fractional
crystallization or column chromatography, to isolate the 2,5-Dinitrotoluene isomer.

Analytical Methods

Several analytical techniques can be employed for the detection and quantification of 2,5-
Dinitrotoluene in various matrices.

High-Performance Liquid Chromatography (HPLC) for Analysis in Water:

 Instrumentation: An HPLC system equipped with a reverse-phase column (e.g., C18) and a
UV detector.

o Mobile Phase: A mixture of acetonitrile and water, often with a small amount of acidifier like
phosphoric or formic acid.[4]

e Procedure:

o Water samples are filtered to remove any suspended particles.
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[e]

A specific volume of the prepared sample is injected into the HPLC system.

o

The separation of components is achieved through elution with the mobile phase.

[¢]

2,5-Dinitrotoluene is detected by its UV absorbance at a characteristic wavelength.

[¢]

Quantification is performed by comparing the peak area of the sample to a calibration
curve generated from standards of known concentrations.[4]

NIOSH Method for Dinitrotoluene in Air:

o Sampling: Air is drawn through a sampling train which includes a filter and a bubbler
containing ethylene glycol.[10]

o Sample Preparation: The filter and the contents of the bubbler are extracted with a suitable
solvent.[10]

e Analysis: The extract is analyzed using Gas Chromatography (GC) with a detector such as
an Electron Capture Detector (ECD), or by HPLC with a UV detector.[10]

e Quantification: The concentration is determined by comparing the instrument's response to a
calibration curve.[10]

Visualizations
Metabolic Pathway of 2,5-Dinitrotoluene

The metabolic reduction of 2,5-Dinitrotoluene in microorganisms like Escherichia coli
proceeds through intermediate steps.[10]

Metabolic Pathway of 2,5-Dinitrotoluene in E. coli

2,5-Dinitrotoluene Reduction Hydroxylaminonitrotoluene |—REdUCtoN gy oo a1 (ce) o 1T

Click to download full resolution via product page

Caption: Metabolic reduction of 2,5-Dinitrotoluene.
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Analytical Workflow

The following diagram illustrates a typical workflow for the analysis of 2,5-Dinitrotoluene in an
air sample based on established methodologies.

Analytical Workflow for 2,5-Dinitrotoluene in Air

1. Sampling

Air Sample

Bubbler (Ethylene Glycol)

2. Sample Preparation

Solvent Extraction

3. Analysis

GC-ECD or HPLC-UV

Calibration Curve

Click to download full resolution via product page

Caption: Workflow for air sample analysis.
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Safety and Hazard Information

2,5-Dinitrotoluene is a hazardous substance with significant health and environmental risks. It
is classified as toxic if swallowed, in contact with skin, or if inhaled.[10][12] It is also suspected
of causing genetic defects, cancer, and reproductive toxicity.[10][12]

Table 3: GHS Hazard Classification for 2,5-Dinitrotoluene

Hazard Class GHS Pictogram Hazard Statement

- H301: Toxic if swallowedH311:
Acute Toxicity (Oral, Dermal,

) leialt text Toxic in contact with skinH331.:
Inhalation) o
Toxic if inhaled
o k, H341: Suspected of causing
Germ Cell Mutagenicity lralt text )
genetic defects
Carcinogenicity lrialt text H350: May cause cancer
] o b, H361: Suspected of damaging
Reproductive Toxicity lraalt text

fertility or the unborn child

- o H373: May cause damage to
Specific Target Organ Toxicity b,
lealt text organs through prolonged or
(Repeated Exposure)

repeated exposure

Hazardous to the Aquatic r, H410: Very toxic to aquatic life
lraalt text

Environment with long lasting effects

GHS Hazard Communication

The Globally Harmonized System (GHS) provides a standardized way to communicate the
hazards of chemical products.

Caption: GHS hazard communication overview.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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